(2Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzenesulfonate
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Description
(2Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzenesulfonate is a useful research compound. Its molecular formula is C24H20O8S and its molecular weight is 468.48. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy
The New Zinc Phthalocyanine Derivatives - A study introduced new zinc phthalocyanine derivatives characterized by high singlet oxygen quantum yield, which are useful for photodynamic therapy, particularly in cancer treatment. Their properties include good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential candidates for Type II photosensitizers in cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).
Material Science
Synthesis and Crystal Growth for Nonlinear Optics - Research on ionic stilbazolium salts with benzenesulfonates, including their synthesis and crystal growth, has been conducted. These compounds have been found to exhibit favorable properties for nonlinear optical and electro-optical effects, suggesting their potential applications in optical technologies (Yang et al., 2005).
Nanotechnology
Novel Recovery of Nano-Structured Ceria (CeO2) - A study demonstrated the use of benzoxazine dimer complexes with cerium(III) ion for the successful preparation of single-phase ceria (CeO2) through thermal decomposition. The resulting ceria powder is spherical with an average diameter of 20 nm, indicating its potential application in various nanotechnology fields (Veranitisagul et al., 2011).
Synthetic Chemistry
Reductive Electrophilic Substitution of Pyrogallol Derivatives - A study explored the synthesis of 2,3-disubstituted phenols through the reductive electrophilic substitution, showcasing a method for creating structurally diverse phenolic compounds, which could have further applications in medicinal chemistry and material science (Azzena, Melloni, & Pisano, 1993).
Environmental Science
Ozonolysis of Lignin Models in Aqueous Solution - This research investigated the reaction of lignin model compounds with ozone in aqueous solutions, identifying hydroxylation and quinone formation among the major products. The study provides insights into the potential for lignin degradation and recycling, contributing to more sustainable environmental practices (Mvula, Naumov, & von Sonntag, 2009).
Properties
IUPAC Name |
[(2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-methoxybenzenesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20O8S/c1-28-16-7-10-18(11-8-16)33(26,27)32-17-9-12-19-21(14-17)31-22(23(19)25)13-15-5-4-6-20(29-2)24(15)30-3/h4-14H,1-3H3/b22-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTMROPDJJLPHBY-XKZIYDEJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=C(C(=CC=C4)OC)OC)O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=C(C(=CC=C4)OC)OC)/O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20O8S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.